Cas no 1806441-44-0 (3-(2-Chloropropanoyl)-2-methylthiophenol)

• Product Name: 3-(2-Chloropropanoyl)-2-methylthiophenol
• CAS No: 1806441-44-0
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 5005594
• Update Time: 2025-05-23

3-(2-Chloropropanoyl)-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-2-methylthiophenol

• Inchi： 1S/C10H11ClOS/c1-6-8(10(12)7(2)11)4-3-5-9(6)13/h3-5,7,13H,1-2H3
• InChI Key： MGFDQWXMTBUILI-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1C)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 3-(2-Chloropropanoyl)-2-methylthiophenol

Introduction to 3-(2-Chloropropanoyl)-2-methylthiophenol (CAS No. 1806441-44-0)

3-(2-Chloropropanoyl)-2-methylthiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1806441-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both a chloro-substituted propanoyl group and a methylthiophenol moiety imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural framework of 3-(2-Chloropropanoyl)-2-methylthiophenol consists of a thiophene ring substituted at the 2-position with a methyl group, further functionalized at the 3-position with a propanoyl chain that is chlorinated at the 2-position. This specific arrangement of functional groups enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The compound’s ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable building block in organic synthesis.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The chloropropanoyl moiety in 3-(2-Chloropropanoyl)-2-methylthiophenol is particularly noteworthy, as chlorinated acyl groups are often found in biologically active molecules and can influence both the pharmacokinetic and pharmacodynamic properties of drugs. The methylthiophenol component contributes to the compound’s solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. For instance, researchers have demonstrated that modifications at the 2- and 3-positions of the thiophene ring can significantly alter the biological activity of these compounds. The work by [Author et al., Year] provides insights into how structural variations can lead to enhanced efficacy and reduced toxicity. Similarly, [Another Study, Year] has explored the synthesis of thiophene-based compounds for their potential application in treating neurological disorders. These findings underscore the relevance of 3-(2-Chloropropanoyl)-2-methylthiophenol as a scaffold for developing new drugs.

The synthesis of 3-(2-Chloropropanoyl)-2-methylthiophenol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of 2-methylthiophenol, which is then acylated using a chlorinated propanoic acid derivative under controlled conditions. The introduction of the chloro group at the 2-position of the propanoyl chain is a critical step, as it influences the reactivity and biological properties of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm product identity.

The chemical reactivity of 3-(2-Chloropropanoyl)-2-methylthiophenol allows it to serve as a versatile intermediate in various synthetic pathways. For example, it can undergo nucleophilic addition reactions with nucleophilic species such as amines or alcohols to form amides or esters, respectively. These derivatives can then be further functionalized to produce more complex molecules with tailored biological activities. Additionally, the compound’s ability to participate in cross-coupling reactions makes it useful in constructing more intricate molecular architectures.

From a pharmaceutical perspective, 3-(2-Chloropropanoyl)-2-methylthiophenol holds promise as a precursor for developing novel therapeutic agents. Its structural features suggest potential applications in treating diseases such as cancer, inflammation, and infectious disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, [Research Paper Title, Year] reports on the synthesis and biological evaluation of several thiophene-based compounds that demonstrate significant anti-inflammatory activity. Such findings highlight the potential of 3-(2-Chloropropanoyl)-2-methylthiophenol as a lead compound for further drug development.

The role of computational chemistry has become increasingly important in evaluating the potential biological activity of compounds like 3-(2-Chloropropanoyl)-2-methylthiophenol before experimental synthesis and testing. Techniques such as molecular docking and quantum mechanical calculations allow researchers to predict how a molecule might interact with biological targets at atomic resolution. These predictions can guide synthetic efforts by identifying key structural features that enhance binding affinity or selectivity. For example, [Computational Study Title, Year] utilized computational methods to optimize the structure of thiophene derivatives for improved binding to specific protein targets.

In conclusion,3-(2-Chloropropanoyl)-2-methylthiophenol (CAS No. 1806441-44-0) is a structurally unique compound with significant potential in pharmaceutical research and drug development. Its combination of functional groups makes it an excellent candidate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for thiophene derivatives,3-(2-Chloropropanoyl)-2-methylthiophenol is likely to play an important role in future therapeutic strategies.